Cas no 913690-67-2 (9-(Methoxycarbonyl)dec-9-enoic acid)

• Product Name: 9-(Methoxycarbonyl)dec-9-enoic acid
• CAS No: 913690-67-2
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 4784391
• PubChem ID: 23757109
• Update Time: 2025-05-27

9-(Methoxycarbonyl)dec-9-enoic acid Chemical and Physical Properties

Names and Identifiers

• MEGxm0_000009
• 9-(METHOXYCARBONYL)DEC-9-ENOIC ACID
• AKOS040740185
• 9-(Methoxycarbonyl)-9-decenoic acid
• NCGC00180743-01
• 913690-67-2
• ACon0_000888
• ACon1_000246
• CHEBI:176814
• 9-methoxycarbonyldec-9-enoic acid, >=95% (LC/MS-ELSD)
• Compound NP-000124
• 9-methoxycarbonyldec-9-enoic acid
• BRD-K50592225-001-01-7
• DTXSID901346103
• 9-(Methoxycarbonyl)dec-9-enoic acid

• Inchi： 1S/C12H20O4/c1-10(12(15)16-2)8-6-4-3-5-7-9-11(13)14/h1,3-9H2,2H3,(H,13,14)
• InChI Key： ZUNJWEGRDSXKIO-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(=C)C(=O)OC)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 9-(Methoxycarbonyl)dec-9-enoic acid

Recent Advances in the Study of 9-(Methoxycarbonyl)dec-9-enoic acid (CAS: 913690-67-2)

9-(Methoxycarbonyl)dec-9-enoic acid (CAS: 913690-67-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its utility as a building block for more complex molecules and its role in various biochemical pathways. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of research involving 9-(Methoxycarbonyl)dec-9-enoic acid is its synthesis and modification. A recent study published in the Journal of Organic Chemistry detailed an optimized synthetic route for this compound, highlighting its efficiency and scalability. The researchers employed a combination of esterification and olefin metathesis to achieve high yields and purity, which is crucial for its application in pharmaceutical development. The study also explored the compound's reactivity with various nucleophiles, providing insights into its potential for further functionalization.

In addition to its synthetic utility, 9-(Methoxycarbonyl)dec-9-enoic acid has been investigated for its biological activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests potential applications in the development of anti-inflammatory agents, although further in vivo studies are needed to validate these effects. The study also emphasized the importance of the compound's structural features, such as the methoxycarbonyl group, in modulating its biological activity.

Another notable aspect of recent research is the use of 9-(Methoxycarbonyl)dec-9-enoic acid as a precursor for the synthesis of more complex molecules. For instance, a team of researchers utilized this compound to develop a series of novel fatty acid derivatives with potential applications in lipidomics and drug delivery systems. Their work, published in Chemistry and Physics of Lipids, demonstrated the compound's versatility and its ability to serve as a key intermediate in the synthesis of bioactive lipids.

Despite these promising findings, challenges remain in the practical application of 9-(Methoxycarbonyl)dec-9-enoic acid. Issues such as stability under physiological conditions and bioavailability need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activity make it a valuable subject for ongoing research. As the field of chemical biology continues to evolve, 9-(Methoxycarbonyl)dec-9-enoic acid is likely to play an increasingly important role in the development of new therapeutic agents and biochemical tools.

In conclusion, recent studies on 9-(Methoxycarbonyl)dec-9-enoic acid (CAS: 913690-67-2) have highlighted its potential in synthetic chemistry and medicinal applications. From optimized synthetic routes to promising biological activity, this compound offers numerous opportunities for further exploration. Researchers in the field are encouraged to build on these findings to unlock its full potential in drug development and beyond.